Cas no 1532776-18-3 (3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 1532776-18-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6185666
• PubChem ID: 83733458
• Update Time: 2025-06-08

3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid
• 1532776-18-3
• EN300-1910271

• Inchi： 1S/C10H11BrO3/c1-6(10(13)14)5-7-3-2-4-8(12)9(7)11/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： AGLXKPAPRMSWQX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC(C(=O)O)C)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid

Introduction to 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic Acid (CAS No. 1532776-18-3)

3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid, with the chemical formula C₁₀H₉BrO₃, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and hydroxyl functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's molecular structure, characterized by a phenyl ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 3-position, along with a 2-methylpropanoic acid side chain, contributes to its reactivity and biological activity. This arrangement allows for diverse chemical modifications, making it a valuable building block in the synthesis of complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid. Studies have indicated that this compound exhibits promising potential in several therapeutic areas. One of the most notable areas of research is its application in anti-inflammatory and analgesic treatments. The bromine and hydroxyl groups in its structure are believed to contribute to its ability to interact with various biological targets, potentially leading to the development of new drugs that can modulate inflammatory pathways effectively.

Furthermore, research has also suggested that 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid may have applications in neuroprotective therapies. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been a focus of several preclinical studies. These studies have shown that it may help in mitigating neurodegenerative diseases by protecting neuronal cells from oxidative stress and inflammation.

The synthesis of 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid involves multi-step organic reactions, typically starting from readily available aromatic precursors. The bromination and hydroxylation steps are critical in determining the final properties of the compound. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and biological activity of this compound. Molecular modeling studies have helped researchers predict how 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid interacts with biological targets at the molecular level. This information is invaluable for designing more effective drug candidates.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in research involving 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid. Several companies are now exploring its potential as a lead compound for new drug development. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating various diseases.

The environmental impact of synthesizing and using 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid is also an area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of this compound is both efficient and environmentally friendly.

In conclusion, 3-(2-bromo-3-hydroxyphenyl)-2-methylpropanoic acid (CAS No. 1532776-18-3) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structure and reactivity make it a valuable intermediate for drug development, particularly in anti-inflammatory, analgesic, and neuroprotective therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.